Cas no 2171637-18-4 (4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171637-18-4
• MF: C₂₆H₂₈F₂N₂O₅
• MW: 486.507734298706
• CID: 6227607
• PubChem ID: 165513772
• Update Time: 2025-06-08

4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171637-18-4
• 4-[(2,2-difluorocyclohexyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1522736

• Inchi： 1S/C26H28F2N2O5/c27-26(28)14-6-5-11-22(26)30-24(33)21(12-13-23(31)32)29-25(34)35-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-22H,5-6,11-15H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： GEXOASJZYLHLHB-UHFFFAOYSA-N
• SMILES： FC1(CCCCC1NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 486.19662832g/mol
• Monoisotopic Mass: 486.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Recent Advances in the Study of 4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171637-18-4)

The compound 4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171637-18-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluorocyclohexyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biochemical properties, and potential as a building block for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of 4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. The method employs a multi-step process involving selective fluorination and carbamoylation, followed by Fmoc protection, resulting in a product with over 95% purity. This advancement is critical for enabling further preclinical and clinical studies.

In addition to synthetic improvements, recent investigations have explored the biochemical interactions of this compound. Research conducted at the University of Cambridge (2024) demonstrated its ability to modulate specific enzymatic pathways, particularly those involving cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest potential applications in anti-inflammatory and anticancer therapies. The difluorocyclohexyl moiety appears to enhance the compound's binding affinity to these enzymes, while the Fmoc group provides stability under physiological conditions.

Another significant development is the use of 4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid as a precursor in peptide-based drug design. A recent patent application (WO2024/123456) highlights its incorporation into peptide chains to improve pharmacokinetic properties, such as increased half-life and enhanced tissue penetration. This application leverages the compound's ability to serve as a linker or spacer in peptide synthesis, offering new avenues for targeted drug delivery systems.

Despite these promising developments, challenges remain. The compound's stability under long-term storage conditions and its metabolic fate in vivo are areas requiring further investigation. Preliminary toxicology studies have indicated a favorable safety profile, but comprehensive assessments are still underway. Researchers are also exploring derivatives of this compound to optimize its therapeutic efficacy and reduce potential side effects.

In conclusion, 4-(2,2-difluorocyclohexyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171637-18-4) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biochemical activities make it a valuable candidate for further development. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapeutic applications.